Cas no 51469-52-4 ((e)-1-(2,4-dichlorophenyl)non-1-en-3-one)

• Product name: (e)-1-(2,4-dichlorophenyl)non-1-en-3-one
• CAS No: 51469-52-4
• MF: C₁₅H₁₈Cl₂O
• MW: 285.208822727203
• CID: 935379
• PubChem ID: 5375578

(e)-1-(2,4-dichlorophenyl)non-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (e)-1-(2,4-dichlorophenyl)non-1-en-3-one
• (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one
• 1-(2,4-dichlorophenyl)non-1-en-3-one
• 1-Nonen-3-one, 1-(2,4-dichlorophenyl)-
• AC1NT9N4
• AC1Q3MCS
• AR-1B0136
• KST-1B4742
• NSC143296
• NSC-143296
• (1E)-1-(2,4-Dichlorophenyl)-1-nonen-3-one #
• GYUAJPUNRBVZJZ-CSKARUKUSA-N
• 51469-52-4

• Inchi： InChI=1S/C15H18Cl2O/c1-2-3-4-5-6-14(18)10-8-12-7-9-13(16)11-15(12)17/h7-11H,2-6H2,1H3/b10-8+
• InChI Key： GYUAJPUNRBVZJZ-CSKARUKUSA-N
• SMILES： CCCCCCC(=O)C=CC1=C(C=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 284.07364
• Monoisotopic Mass: 284.0734706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.54610